Cas no 21451-67-2 (Aspidodispermine)
Aspidodispermine structure
Product name:Aspidodispermine
CAS No:21451-67-2
MF:C19H24N2O3
MW:328.405465126038
CID:2000969
Aspidodispermine Chemical and Physical Properties
Names and Identifiers
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- Aspidodispermine
-
- Inchi： InChI=1S/C19H24N2O3/c1-12(22)21-15-6-8-18(24)7-3-10-20-11-9-19(15,17(18)20)13-4-2-5-14(23)16(13)21/h2,4-5,15,17,23-24H,3,6-11H2,1H3
- InChI Key： UKIKURKRXHZGBX-UHFFFAOYSA-N
- SMILES： CC(=O)N1C2CCC3(O)CCCN4CCC2(C34)c2cccc(O)c12
Computed Properties
- Exact Mass: 328.179
- Monoisotopic Mass: 328.179
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 569
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64A^2
Aspidodispermine Related Literature
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Shailesh Nagarkar,Taco Nicolai,Christophe Chassenieux,Ashish Lele Phys. Chem. Chem. Phys., 2010,12, 3834-3844
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P. Motamedi,K. Cadien RSC Adv., 2015,5, 57865-57874
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Kyu-Ho Han,Chang-Hyun Lee,Mikio Kinoshita,Chan-Ho Oh,Ken-ichiro Shimada,Michihiro Fukushima Food Funct., 2016,7, 1814-1824
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Kaifeng Chen,Weijie Chen,Fangyuan Chen,Haiman Zhang,Huiying Xu,Zhi Zhou,Wei Yi Org. Chem. Front., 2021,8, 4452-4458
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